2-[4-(Difluoromethoxy)-3-methoxyphenyl]acetonitrile

• IUPAC Name: 2-[4-(difluoromethoxy)-3-methoxyphenyl]acetonitrile
• InChI: InChI=1S/C10H9F2NO2/c1-14-9-6-7(4-5-13)2-3-8(9)15-10(11)12/h2-3,6,10H,4H2,1H3
• InChI Key: KGGCQRVATOPOOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CC#N)OC(F)F
• Molecular Formula: C10H9F2NO2
• Molecular Weight: 213.18 g/mol
• CAS No.: 852851-91-3

Description

2-[4-(Difluoromethoxy)-3-methoxyphenyl]acetonitrile is a useful research compound. Its molecular formula is C10H9F2NO2 and its molecular weight is 213.184. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Metal Complexes and Oxidation Reactions

Shul’pin et al. (2019) review the oxidation of hydrocarbons and alcohols catalyzed by metal complexes containing noninnocent ligands. The study discusses the mechanisms of hydroxyl radical formation from H2O2 under the action of various metal ions, which is crucial for the oxidation processes in organic chemistry (Shul’pin, Kozlov, & Shul’pina, 2019).

Analytical Methods in HPLC

Subirats et al. (2007) explore the effects of organic solvent composition on the pH of buffered HPLC mobile phases and the pKa of analytes, providing insights into the optimization of chromatographic conditions for analyzing complex molecules, potentially including compounds like 2-[4-(Difluoromethoxy)-3-methoxyphenyl]acetonitrile (Subirats, Rosés, & Bosch, 2007).

Gatifloxacin Analytical Methods

Teixeira et al. (2022) review the physicochemical and microbiological analytical methods of gatifloxacin, highlighting the use of acetonitrile and methanol in pharmaceutical analyses. This study underscores the importance of developing environmentally friendly analytical methods (Teixeira, Dias, & Kogawa, 2022).

Herbicide Toxicity Studies

Zuanazzi et al. (2020) provide a scientometric review of global trends and gaps in studies on the toxicity of the herbicide 2,4-D, offering a framework for understanding environmental and toxicological research related to chemical compounds (Zuanazzi, Ghisi, & Oliveira, 2020).

Antioxidant Activity Analytical Methods

Munteanu and Apetrei (2021) critically present the most important tests used to determine antioxidant activity, which could be relevant to the study of compounds with potential antioxidant properties (Munteanu & Apetrei, 2021).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation.